Cas no 1951444-67-9 (1-[1-[(2-Methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]-6-oxopiperidine-3-carboxylic acid)

• Product Name: 1-[1-[(2-Methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]-6-oxopiperidine-3-carboxylic acid
• CAS No: 1951444-67-9
• MF: C₁₆H₂₆N₂O₅
• MW: 326.388044834137
• MDL: MFCD29035208
• CID: 4709944
• Update Time: 2025-06-11

1-[1-[(2-Methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]-6-oxopiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1'-(tert-Butoxycarbonyl)-6-oxo-[1,4'-bipiperidine]-3-carboxylic acid
• 6-Oxo-[1,4']bipiperidinyl-3,1'-dicarboxylic acid 1'-tert-butyl ester
• 1-[1-[(2-Methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]-6-oxopiperidine-3-carboxylic acid

• MDL： MFCD29035208
• Inchi： 1S/C16H26N2O5/c1-16(2,3)23-15(22)17-8-6-12(7-9-17)18-10-11(14(20)21)4-5-13(18)19/h11-12H,4-10H2,1-3H3,(H,20,21)
• InChI Key： IQOWDMRVWNXBGS-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(=O)O)CN1C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 477
• Topological Polar Surface Area: 87.2

Additional information on 1-[1-[(2-Methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]-6-oxopiperidine-3-carboxylic acid

Introduction to 1-[1-[(2-Methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]-6-oxopiperidine-3-carboxylic acid (CAS No. 1951444-67-9)

1-[1-[(2-Methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]-6-oxopiperidine-3-carboxylic acid, identified by its CAS number 1951444-67-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperidine class, a structural motif widely recognized for its biological activity and utility in drug design. The presence of multiple functional groups, including an oxycarbonyl moiety and an amide linkage, makes this molecule a promising candidate for further exploration in synthetic chemistry and drug development.

The chemical structure of 1-[1-[(2-Methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]-6-oxopiperidine-3-carboxylic acid features a central piperidine ring substituted at the 4-position with another piperidine ring, which is further modified at the 1-position by an oxycarbonyl group. This intricate architecture suggests potential interactions with biological targets, making it an attractive scaffold for designing novel therapeutic agents. The compound’s solubility profile and stability under various conditions are also critical factors that influence its suitability for pharmaceutical applications.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a pivotal role in numerous cellular processes and are often implicated in diseases such as cancer and inflammation. The piperidine-based core structure of 1-[1-[(2-Methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]-6-oxopiperidine-3-carboxylic acid aligns well with this trend, as piperidines are known to exhibit high affinity for binding to PPIs. This property has been exploited in the design of several lead compounds that have advanced into clinical trials.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The oxycarbonyl group at the 1-position can be readily modified through various chemical reactions, allowing chemists to tailor the properties of the resulting derivatives. For instance, coupling this compound with nucleophilic substrates can yield novel peptidomimetics, which are increasingly recognized for their ability to mimic peptide sequences while avoiding issues such as immunogenicity and proteolytic degradation.

Recent advancements in computational chemistry have also enhanced the understanding of how 1-[1-[(2-Methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]-6-oxopiperidine-3-carboxylic acid interacts with biological targets. Molecular docking studies have revealed that this compound can bind to specific pockets on protein surfaces, suggesting its potential as an allosteric modulator. Such modulatory activity is highly desirable in drug development, as it can provide alternative mechanisms of action that may circumvent resistance mechanisms associated with traditional orthosteric inhibitors.

The synthesis of 1-[1-(2-Methylpropan--2--yl)oxycarbonyl)piperidin--4--yl]-6--oxopiperidine--3--carboxylic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include nucleophilic substitution reactions, cyclization processes, and protection-deprotection strategies to ensure regioselectivity and functional group compatibility. The use of advanced catalytic systems has further streamlined these synthetic routes, reducing reaction times and improving yields—a critical consideration for large-scale production.

From a medicinal chemistry perspective, the pharmacokinetic properties of 1-[1-(2-Methylpropan--2--yl)oxycarbonyl)piperidin--4--yl]-6--oxopiperidine--3--carboxylic acid are under active investigation. Studies have shown that modifications to the piperidine ring can significantly impact metabolic stability and oral bioavailability. For instance, introducing fluorine atoms or other electronegative substituents can enhance binding affinity while minimizing off-target effects. These insights are guiding the development of next-generation analogs with improved pharmacological profiles.

The role of 1-[1-(2-Methylpropan--2--yl)oxycarbonyl)piperidin--4--yl]-6--oxopiperidine--3--carboxylic acid in drug discovery extends beyond its use as a lead compound. It serves as a valuable intermediate in the synthesis of more complex molecules, enabling researchers to explore diverse chemical spaces without starting from scratch. This modular approach is particularly advantageous when designing molecules with tailored properties for specific therapeutic applications.

In conclusion, 1-[1-(2-Methylpropan--2--yl)oxycarbonyl)piperidin--4--yl]-6--oxopiperidine--3--carboxylic acid (CAS No. 1951444–67–9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its potential as a scaffold for drug development, make it a compelling candidate for further exploration. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of innovative therapeutics.